N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H13F2NO3S/c1-2-20-12-6-4-11(5-7-12)17-21(18,19)14-9-10(15)3-8-13(14)16/h3-9,17H,2H2,1H3
• InChI Key: QVVBRYXTQKNCEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C14H13F2NO3S
• Molecular Weight: 313.32 g/mol

Description

N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide, also known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, inflammation, and fever. It belongs to the salicylate group of drugs and is structurally similar to aspirin. However, unlike aspirin, Diflunisal has a longer half-life, which allows for less frequent dosing.

Mechanism of Action

N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that are produced in response to injury or inflammation and cause pain, fever, and inflammation. By inhibiting the production of prostaglandins, N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide reduces pain and inflammation.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are responsible for pain and inflammation. It has also been shown to reduce the production of thromboxane, which is responsible for blood clotting. Additionally, N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has been shown to have antioxidant properties, which may help to protect against oxidative damage.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has a number of advantages and limitations for use in lab experiments. Its long half-life allows for less frequent dosing, which can reduce the number of animals needed for experiments. Additionally, its ability to inhibit COX enzymes makes it useful for studying the role of prostaglandins in various diseases and conditions. However, its use in lab experiments is limited by its potential side effects, which can include gastrointestinal bleeding and liver damage.

Future Directions

There are a number of future directions for research on N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide. One area of research is the use of N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide in the treatment of Alzheimer's disease. N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has been shown to reduce the production of amyloid beta, which is a protein that is thought to play a role in the development of Alzheimer's disease. Additionally, research is ongoing into the use of N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide in the treatment of various cancers, as it has been shown to have anticancer properties. Finally, research is ongoing into the development of new formulations of N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide that may have improved efficacy and fewer side effects.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide involves the reaction of 4-ethoxyaniline with 2,5-difluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has been extensively studied for its potential use in the treatment of various diseases and conditions. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. As a result, N-(4-ethoxyphenyl)-2,5-difluorobenzenesulfonamide has been investigated for its use in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions.